2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C13H13FN2O2S/c1-8-7-15-13(19-8)16-12(17)9(2)18-11-5-3-10(14)4-6-11/h3-7,9H,1-2H3,(H,15,16,17)
• InChI Key: HTVPHOKDKTVHTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C(C)OC2=CC=C(C=C2)F
• Molecular Formula: C13H13FN2O2S
• Molecular Weight: 280.32 g/mol

Description

2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide, also known as FCPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FCPA is a synthetic compound that belongs to the class of amides and thiazoles.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating the activity of various neurotransmitters and ion channels in the brain. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of inflammatory mediators such as prostaglandins. This compound has also been shown to have anticonvulsant properties by modulating the activity of ion channels in the brain. In addition, this compound has been found to have a potential role in the treatment of cancer by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide is its ability to modulate the activity of various neurotransmitters and ion channels in the brain. This makes it a potential candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease. Another advantage of this compound is its ability to inhibit the growth of cancer cells, making it a potential candidate for the treatment of cancer.
One of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo. Another limitation of this compound is its potential toxicity, which needs to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for the research on 2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Another direction is to investigate its potential role in the treatment of cancer. In addition, further studies are needed to determine the optimal dosage and administration route of this compound for its potential therapeutic applications.

Scientific Research Applications

2-(4-fluorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been shown to have a potential role in the treatment of neurological disorders such as epilepsy and Parkinson's disease. In addition, this compound has been found to have a potential role in the treatment of cancer due to its ability to inhibit the growth of cancer cells.